Cas no 2055114-69-5 ((1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid)

• Product Name: (1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid
• CAS No: 2055114-69-5
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• MDL: MFCD28501931
• CID: 5303422
• PubChem ID: 69756723
• Update Time: 2026-03-10

(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-5-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclohexane-1-carboxylic acid
• (1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid
• P14899
• (1S,5R)-5-((tert-Butoxycarbonyl)amino)-3,3-difluorocyclohexanecarboxylic acid
• 2055114-69-5
• MFCD28501931
• cis-5-(Boc-amino)-3,3-difluorocyclohexane-1-carboxylic acid
• F86165
• 1261225-61-9
• AKOS027337081
• cis-5-((tert-butoxycarbonyl)amino)-3,3-difluorocyclohexanecarboxylic acid
• (1S,5R)-3,3-difluoro-5-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• CDVFIGFKFSWZQV-JGVFFNPUSA-N
• (1s,5r)-5-((tert-butoxycarbonyl)amino)-3,3-difluorocyclohexane-1-carboxylic acid
• CS-0049629
• SCHEMBL6371210
• AS-52347
• (1S,5R)-5-(Boc-amino)-3,3-difluoro-cyclohexanecarboxylic acid

• MDL： MFCD28501931
• Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-8-4-7(9(16)17)5-12(13,14)6-8/h7-8H,4-6H2,1-3H3,(H,15,18)(H,16,17)/t7-,8+/m1/s1
• InChI Key： CDVFIGFKFSWZQV-SFYZADRCSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H](NC(OC(C)(C)C)=O)CC(F)(F)C1

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives